N-{2-chloro-6-[(4-isopropyl-1-methyl-7-oxabicyclo[2.2.1]hept-2-yl)oxy]benzyl}benzenesulfonamide

• IUPAC Name: N-[[2-chloro-6-[(1-methyl-4-propan-2-yl-7-oxabicyclo[2.2.1]heptan-2-yl)oxy]phenyl]methyl]benzenesulfonamide
• InChI: InChI=1S/C23H28ClNO4S/c1-16(2)23-13-12-22(3,29-23)21(14-23)28-20-11-7-10-19(24)18(20)15-25-30(26,27)17-8-5-4-6-9-17/h4-11,16,21,25H,12-15H2,1-3H3
• InChI Key: YUMSGOVMFOQRKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C12CCC(O1)(C(C2)OC3=C(C(=CC=C3)Cl)CNS(=O)(=O)C4=CC=CC=C4)C
• Molecular Formula: C23H28ClNO4S
• Molecular Weight: 450.0 g/mol

Description

N-{2-chloro-6-[(4-isopropyl-1-methyl-7-oxabicyclo[2.2.1]hept-2-yl)oxy]benzyl}benzenesulfonamide is a useful research compound. Its molecular formula is C23H28ClNO4S and its molecular weight is 449.99. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The synthesized derivatives of this compound have been evaluated for their in vitro antimicrobial activity against both Gram-positive and Gram-negative bacterial species, as well as fungal strains. . Further research could explore their mechanism of action and potential clinical applications.

Anticancer Potential

Cancer remains a significant health challenge worldwide. In the context of breast cancer, compounds derived from this molecule have been screened for anticancer activity against estrogen receptor-positive human breast adenocarcinoma cells (MCF7). . Investigating their mode of action and potential synergy with existing therapies could be valuable.

Rational Drug Design

Molecular docking studies have been conducted to understand the binding mode of active compounds within specific receptors. Compounds d1, d2, d3, d6, and d7 displayed favorable docking scores within the binding pockets of selected protein structures (PDB IDs: 1JIJ, 4WMZ, and 3ERT). .

Thiazole Nucleus Properties

The heterocyclic thiazole nucleus, present in this compound, has been associated with various medicinal properties, including anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities. .

Src/Abl Kinase Inhibition

Related compounds with a similar thiazole scaffold have been identified as effective Src/Abl kinase inhibitors . . Further exploration of their selectivity and potential clinical use is warranted.

Imidazole Derivatives

While not directly related to the compound , imidazole-containing derivatives have also been synthesized and evaluated for their antihypertensive potential . .